Cas no 1537384-70-5 (5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl)-
• CAS No: 1537384-70-5
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5272968
• Update Time: 2025-05-30

5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl)-

• Inchi： 1S/C9H7N3O2S/c1-5-6(9(13)14)2-10-8(12-5)7-3-15-4-11-7/h2-4H,1H3,(H,13,14)
• InChI Key： ZTZSRKKFVPTOBX-UHFFFAOYSA-N
• SMILES： C1(C2=CSC=N2)=NC=C(C(O)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl)-

Introduction to 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) (CAS No. 1537384-70-5)

5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) (CAS No. 1537384-70-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-methyl-2-(4-thiazolyl)pyrimidine-5-carboxylic acid, has garnered attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

The chemical structure of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) is characterized by a pyrimidine ring substituted with a methyl group at the 4-position and a thiazole ring at the 2-position. The carboxylic acid functional group at the 5-position adds further reactivity and versatility to the molecule. These structural elements contribute to the compound's stability and its ability to form various interactions with biological targets.

In terms of chemical synthesis, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) can be prepared through several routes. One common method involves the condensation of a suitable thioamide with a methylated pyrimidine derivative, followed by oxidation to introduce the carboxylic acid group. Another approach involves the reaction of a thiazole derivative with a pyrimidine precursor in the presence of appropriate catalysts. These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research purposes.

Recent studies have highlighted the potential of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting specific enzymes involved in inflammatory pathways. Additionally, studies in pharmacology have demonstrated its ability to modulate ion channels and receptors, suggesting potential applications in treating neurological disorders.

The biological activity of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) has also been explored in cancer research. Preclinical studies have indicated that this compound can selectively inhibit cancer cell proliferation while sparing normal cells. This selective toxicity is attributed to its ability to disrupt key signaling pathways that are often dysregulated in cancer cells. These findings have sparked interest in further investigating its potential as an anticancer agent.

In addition to its direct biological effects, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) has been used as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have developed derivatives of this compound that exhibit improved solubility and bioavailability, making them more suitable for clinical applications. These derivatives have shown promise in preclinical models of various diseases, including cardiovascular disorders and metabolic syndromes.

The safety profile of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) is an important consideration for its use in drug development. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-thiazolyl) (CAS No. 1537384-70-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in addressing unmet medical needs.